Cas no 2682097-31-8 ((R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride)

(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride structure
2682097-31-8 structure
Product Name:(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride
CAS No:2682097-31-8
MF:C9H9ClF3NO
MW:239.62207198143
CID:5085667
PubChem ID:155903216
Update Time:2024-11-07

(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride
    • AT23861
    • (3R)-6-(Trifluoromethyl)-2,3-dihydrobenzo[b]furan-3-ylamine HCl
    • (R)-6-(TRIFLUOROMETHYL)-2,3-DIHYDROBENZOFURAN-3-AMINE HCL
    • 2682097-31-8
    • (3R)-6-(trifluoromethyl)-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
    • BS-46380
    • (3R)-6-(trifluoromethyl)-2,3-dihydro-1-benzofuran-3-amine hydrochloride
    • Inchi: 1S/C9H8F3NO.ClH/c10-9(11,12)5-1-2-6-7(13)4-14-8(6)3-5;/h1-3,7H,4,13H2;1H/t7-;/m0./s1
    • InChI Key: JINLBZDBEILIML-FJXQXJEOSA-N
    • SMILES: Cl.FC(C1C=CC2=C(C=1)OC[C@@H]2N)(F)F

Computed Properties

  • Exact Mass: 239.0324761g/mol
  • Monoisotopic Mass: 239.0324761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

(R)-6-(Trifluoromethyl)-2,3-dihydrobenzofuran-3-amine hydrochloride Pricemore >>

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1PlusChem
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1PlusChem
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Ambeed
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